Cas no 1261892-69-6 (3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid)
1261892-69-6 structure
Product Name:3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid
CAS No:1261892-69-6
MF:C15H11FO5
MW:290.243248224258
MDL:MFCD18321476
CID:2761704
PubChem ID:53227348
Update Time:2025-04-21
3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-CARBOXY-5-FLUOROPHENYL)-2-METHOXYBENZOIC ACID
- 3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid, 95%
- 5'-Fluoro-2-methoxy[1,1'-biphenyl]-3,3'-dicarboxylic acid
- MFCD18321476
- DTXSID40690904
- 1261892-69-6
- 3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid
-
- MDL: MFCD18321476
- Inchi: 1S/C15H11FO5/c1-21-13-11(3-2-4-12(13)15(19)20)8-5-9(14(17)18)7-10(16)6-8/h2-7H,1H3,(H,17,18)(H,19,20)
- InChI Key: DWYGGKWYEYKPFC-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C(=O)O)C=1OC
Computed Properties
- Exact Mass: 290.05905161Da
- Monoisotopic Mass: 290.05905161Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 83.8Ų
3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB328703-5 g |
3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid, 95%; . |
1261892-69-6 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB328703-5g |
3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid, 95%; . |
1261892-69-6 | 95% | 5g |
€1159.00 | 2025-04-21 |
3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
1261892-69-6 (3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid) Related Products
- 1184821-08-6(4-(5-Fluoro-2-methoxyphenyl)benzoic acid)
- 1214349-52-6(3-(3-fluorophenyl)-2-methoxybenzoic Acid)
- 1214346-99-2(3-(4-fluorophenyl)-2-methoxybenzoic Acid)
- 1214342-77-4(4-(3-Fluorophenyl)-2-methoxybenzoic acid)
- 1261904-65-7(4-(3,5-Difluorophenyl)-2-methoxybenzoic acid)
- 1261905-57-0(3-(4-Fluoro-2-hydroxyphenyl)-2-methoxybenzoic acid)
- 1261890-35-0(3-(3-Fluoro-5-hydroxyphenyl)-2-methoxybenzoic acid)
- 376592-43-7(3-(5-Fluoro-2-methoxyphenyl)benzoic acid)
- 1261890-38-3(4-(3-fluoro-5-hydroxyphenyl)-2-methoxybenzoic acid)
- 1261893-60-0(3-(3,4-Difluorophenyl)-2-methoxybenzoic acid)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent